Cas no 1955514-77-8 (3-benzyl-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole)

• Product Name: 3-benzyl-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole
• CAS No: 1955514-77-8
• MF: C₁₆H₁₉N₃O
• MW: 269.341563463211
• MDL: MFCD30180718
• CID: 5240912
• PubChem ID: 122360315
• Update Time: 2025-11-07

3-benzyl-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole, octahydro-3a-[3-(phenylmethyl)-1,2,4-oxadiazol-5-yl]-
• 3-benzyl-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole

• MDL： MFCD30180718
• Inchi： 1S/C16H19N3O/c1-2-5-12(6-3-1)9-14-18-15(20-19-14)16-8-4-7-13(16)10-17-11-16/h1-3,5-6,13,17H,4,7-11H2
• InChI Key： KJOASHGQLQCNGS-UHFFFAOYSA-N
• SMILES： N1CC2(C3ON=C(CC4=CC=CC=C4)N=3)CCCC2C1

Additional information on 3-benzyl-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole

Recent Advances in the Study of 3-Benzyl-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole (CAS: 1955514-77-8)

The compound 3-benzyl-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole (CAS: 1955514-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involving protein-protein interactions (PPIs). The oxadiazole core, combined with the benzyl and octahydrocyclopentacpyrrol moieties, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to elucidate its interaction mechanisms with target proteins.

In vitro and in vivo studies have demonstrated promising results for 3-benzyl-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole in various disease models, including neurodegenerative disorders and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. Another study highlighted its potential as an anti-proliferative agent in certain cancer cell lines, with minimal cytotoxicity to normal cells.

The synthesis of this compound has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A novel one-pot synthesis approach, utilizing microwave-assisted reactions, has been developed to improve yield and reduce reaction times. These synthetic improvements are critical for scaling up production for further preclinical and clinical evaluations.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Additionally, detailed toxicological studies are needed to ensure its safety profile. Collaborative efforts between academia and industry are underway to address these challenges and accelerate its transition from bench to bedside.

In conclusion, 3-benzyl-5-{octahydrocyclopentacpyrrol-3a-yl}-1,2,4-oxadiazole represents a compelling candidate for further drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on refining its pharmacological properties and exploring its therapeutic potential in broader contexts.